Cas no 5349-86-0 (Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate)

• Product name: Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate
• CAS No: 5349-86-0
• MF: C₁₅H₂₂O₃
• MW: 250.33338
• CID: 380545
• PubChem ID: 220716

Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate
• 2-[4-(2-methylbutan-2-yl)phenoxy]ethyl acetate
• AC1L5980
• AC1Q689M
• AG-J-66956
• AR-1D6851
• CTK4J8235
• NSC3859
• NSC-3859
• AKOS024323791
• 2-(4-tert-pentylphenoxy)ethyl acetate
• DTXSID30277748
• 5349-86-0

• Inchi： InChI=1S/C15H22O3/c1-5-15(3,4)13-6-8-14(9-7-13)18-11-10-17-12(2)16/h6-9H,5,10-11H2,1-4H3
• InChI Key： ICMMKRCNCRTGKF-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C1=CC=C(C=C1)OCCOC(=O)C

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 324.1°C at 760 mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.485
• PSA: 35.53

Additional information on Ethanol,2-[4-(1,1-dimethylpropyl)phenoxy]-, 1-acetate

测试